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Introduction

DS18561882 is a potent and isozyme-selective inhibitor of methylenetetrahydrofolate
dehydrogenase 2 (MTHFD2), a mitochondrial enzyme that plays a critical role in one-carbon
metabolism.[1][2] MTHFD2 is highly expressed in cancer cells and is associated with poor
prognosis, making it a compelling target for cancer therapy.[3][4] This technical guide provides
an in-depth overview of the selectivity profile of DS18561882, including its inhibitory activity,
mechanism of action, and the experimental methodologies used for its characterization.

Data Presentation: Quantitative Selectivity Profile

The selectivity of DS18561882 has been primarily characterized by its potent inhibition of
MTHFD2 and significantly weaker activity against its cytosolic isoform, MTHFD1. This isoform
selectivity is a key attribute, suggesting a potentially favorable therapeutic window.
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Note: Another source has reported a selectivity of >250-fold for MTHFD2 over MTHFD1.
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Signaling Pathways and Mechanism of Action

DS18561882 exerts its anti-cancer effects by disrupting the mitochondrial one-carbon
metabolism pathway. MTHFD?2 is a crucial enzyme in this pathway, responsible for providing
one-carbon units for the de novo synthesis of purines and thymidine, essential building blocks
for DNA and RNA.[6][7] Inhibition of MTHFD2 by DS18561882 leads to a depletion of these
nucleotides, which in turn induces replication stress and activates the DNA damage response
(DDR) pathway, ultimately leading to cell cycle arrest and apoptosis in cancer cells.[6][7][8]
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Caption: DS18561882 inhibits MTHFDZ2, disrupting one-carbon metabolism.

The depletion of nucleotides caused by DS18561882 leads to replication fork stalling and the
accumulation of single-stranded DNA (ssDNA), which activates the ATR/Chk1 signaling
pathway, a key regulator of the DNA damage response.[6][9]
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Caption: DS18561882 induces replication stress and DDR.

Experimental Protocols
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MTHFD2 Enzymatic Assay

This assay quantifies the inhibitory effect of DS18561882 on the dehydrogenase activity of
MTHFD2 by monitoring the production of NADH.[1][10][11]

Materials:

Assay Buffer: 50 mM Tris-HCI (pH 7.5), 100 mM KCI, 10 mM MgCI2, 1 mM DTT
Recombinant human MTHFD2 enzyme

Substrate: 5,10-methylenetetrahydrofolate (CH2-THF)

Cofactor: NAD+

DS18561882 (or other test compounds) dissolved in DMSO

96-well microplate

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing the assay buffer, recombinant MTHFD2 enzyme, and
NAD+.

Add serial dilutions of DS18561882 or DMSO (vehicle control) to the wells of the microplate.
Add the reaction mixture to the wells.

Incubate the plate at room temperature for a predetermined time.

Initiate the enzymatic reaction by adding the substrate, CH2-THF.

Immediately begin monitoring the increase in absorbance at 340 nm over time using a
spectrophotometer.

Calculate the initial reaction velocity for each concentration of the inhibitor.
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» Determine the IC50 value by plotting the initial velocity against the inhibitor concentration
and fitting the data to a dose-response curve.
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Caption: Workflow for the MTHFD2 enzymatic assay.

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the effect of DS18561882 on the proliferation of
cancer cells, such as the MDA-MB-231 breast cancer cell line.[1][12][13][14][15]

Materials:

o MDA-MB-231 cells

e Complete cell culture medium (e.g., DMEM with 10% FBS)
» DS18561882 dissolved in DMSO

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

o 96-well cell culture plate

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b607206?utm_src=pdf-body-href
https://www.benchchem.com/product/b607206?utm_src=pdf-body-img
https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Discovery_and_Synthesis_of_Mthfd2_IN_1_A_Technical_Guide.pdf
https://www.sigmaaldrich.cn/CN/zh/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://bio-protocol.org/exchange/minidetail?id=4999719&type=30
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.researchgate.net/figure/The-MTT-assay-for-the-proliferation-of-human-metastatic-breast-cancer-MDA-MB-231-human_fig1_350627982
https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Microplate reader
Procedure:

o Seed MDA-MB-231 cells in a 96-well plate at a density of approximately 2,500 cells/well and
allow them to adhere overnight.

o Treat the cells with serial dilutions of DS18561882 or DMSO (vehicle control) for 72 hours.
e Add 20 pL of MTT solution to each well and incubate for 4 hours at 37°C.

e Add 100 pL of solubilization buffer to each well to dissolve the formazan crystals.

e Incubate the plate overnight in a humidified atmosphere.

o Measure the absorbance at 595 nm using a microplate reader.

o Calculate cell viability as a percentage of the vehicle-treated control and determine the GI50
value.

In Vivo Xenograft Model

This model is used to evaluate the anti-tumor efficacy of DS18561882 in a living organism.[16]
[17][18][19]

Materials:

» Female BALB/c nude mice

o MDA-MB-231 cells

o Phosphate-buffered saline (PBS)

» DS18561882 formulated for oral administration
» Calipers for tumor measurement

Procedure:
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e Subcutaneously inoculate approximately 3 x 10"6 MDA-MB-231 cells suspended in PBS into
the flank of each mouse.

 Allow the tumors to grow to a palpable size (e.g., ~100 mms).
e Randomize the mice into treatment and control groups.

o Administer DS18561882 orally at specified doses (e.g., 30, 100, and 300 mg/kg, twice daily)
to the treatment groups. The control group receives the vehicle.[16]

e Measure the tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor
volume can be calculated using the formula: (Length x Width?) / 2.

» Monitor the body weight of the mice as an indicator of toxicity.

o At the end of the study, euthanize the mice and excise the tumors for further analysis.

Conclusion

DS18561882 is a highly potent and selective inhibitor of MTHFD2, demonstrating significant
anti-proliferative activity in cancer cells. Its mechanism of action, involving the disruption of
one-carbon metabolism and subsequent induction of replication stress, provides a strong
rationale for its development as a targeted cancer therapeutic. The experimental protocols
outlined in this guide provide a framework for the continued investigation and characterization
of DS18561882 and other MTHFD2 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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